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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B146814 Get Quote

Technical Support Center: 2'-
Hydroxyacetophenone
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of 2'-Hydroxyacetophenone.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 2'-Hydroxyacetophenone?

A1: To ensure the stability and integrity of 2'-Hydroxyacetophenone, it should be stored in a

tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] Some suppliers provide

specific temperature recommendations, which should be followed if available. It is also

advisable to protect the substance from light.[4]

Q2: What personal protective equipment (PPE) should I use when handling 2'-
Hydroxyacetophenone?

A2: When handling 2'-Hydroxyacetophenone, it is crucial to wear appropriate personal

protective equipment to avoid contact with skin and eyes. Recommended PPE includes

chemical safety goggles or glasses with side shields, chemical-resistant gloves (e.g., PVC),

and a lab coat or overalls.[1][2] In situations where ventilation is inadequate, a NIOSH/MSHA

approved respirator may be necessary.[2]
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Q3: Is 2'-Hydroxyacetophenone considered a stable compound?

A3: Yes, 2'-Hydroxyacetophenone is considered stable under normal handling and storage

conditions.[1][3][4] However, stability can be compromised by the presence of incompatible

materials.[1]

Q4: What materials are incompatible with 2'-Hydroxyacetophenone?

A4: 2'-Hydroxyacetophenone should not be stored or handled with strong oxidizing agents,

strong acids, strong bases, acid anhydrides, and acid chlorides.[1][5][6] Contact with these

substances can lead to hazardous reactions.

Q5: What should I do in case of an accidental spill?

A5: For a minor spill, first remove all sources of ignition.[1] Then, absorb the spill with an inert

material such as vermiculite, sand, or earth and place it in a suitable container for disposal.[2]

Ensure the area is well-ventilated. For major spills, evacuate the area and alert emergency

responders.[1]

Troubleshooting Guide
Problem: The 2'-Hydroxyacetophenone has changed color (e.g., darkened).

Possible Cause: This could be due to exposure to light, air (oxidation), or contamination with an

incompatible material.

Solution:

Review your storage conditions. Ensure the container is tightly sealed and protected from

light.[4]

Verify that no incompatible materials have come into contact with the substance.

While a color change may not always indicate decomposition, it is best to test a small

sample for purity before use in a critical experiment.

Problem: I observe precipitate or crystallization in the liquid 2'-Hydroxyacetophenone.
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Possible Cause: 2'-Hydroxyacetophenone has a melting point in the range of 4-6°C.[7] If the

storage temperature drops below this, the compound may solidify or crystallize.

Solution:

Gently warm the container in a water bath to a temperature slightly above its melting point

until it becomes a clear liquid again.

Ensure the storage area maintains a consistent temperature above the melting point if you

need to use it frequently as a liquid.

Quantitative Data Summary
Property Value Source

Melting Point 4 - 6 °C [7]

Boiling Point 213 °C @ 717 mm Hg [7][8]

Flash Point > 112 °C (> 233.60 °F) [2]

Specific Gravity 1.131 g/mL at 25 °C [1][8]

Recommended Storage Temp.
Cool, dry place; some suggest

below +30°C or at -20°C
[2][8][9]

Experimental Protocols
Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood.[2] Put on all required personal protective equipment (safety glasses, gloves, lab coat).

Dispensing: Open the container carefully. Use clean, dedicated spatulas or pipettes to

transfer the desired amount of 2'-Hydroxyacetophenone.

Closing: After dispensing, securely seal the container to prevent exposure to air and

moisture.[1]
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Cleaning: Clean any spills immediately as per the spill response protocol. Wash your hands

thoroughly after handling.[2]

Logical Workflow for Handling and Storage
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Caption: Logical workflow for the safe handling and storage of 2'-Hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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